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Compound of Interest

Compound Name: 4-(hydrazinocarbonyl)benzamide

Cat. No.: B1310751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-
(hydrazinocarbonyl)benzamide, a versatile organic compound with significant potential in

medicinal chemistry and drug development. This document details its chemical and physical

properties, provides an experimental protocol for its synthesis, and explores its potential

biological activities and applications. The information is presented to be a valuable resource for

researchers and professionals in the field.

Chemical and Physical Properties
4-(hydrazinocarbonyl)benzamide, with the CAS number 22590-92-7, is a benzamide

derivative featuring a hydrazinocarbonyl functional group.[1] This structure imparts a unique

combination of chemical reactivity and biological potential.

Table 1: Physicochemical Properties of 4-(hydrazinocarbonyl)benzamide
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Property Value Source

CAS Number 22590-92-7 [1]

Molecular Formula C₈H₉N₃O₂ [1]

Molecular Weight 179.18 g/mol [1]

IUPAC Name
4-

(hydrazinecarbonyl)benzamide
[1]

Canonical SMILES
C1=CC(=CC=C1C(=O)N)C(=O

)NN
[1]

InChI Key
DEDIISHJHWEMEA-

UHFFFAOYSA-N
[1]

Synthesis
A common and effective method for the synthesis of 4-(hydrazinocarbonyl)benzamide
involves the reaction of a corresponding ester, such as methyl 4-carbamoylbenzoate, with

hydrazine hydrate. This nucleophilic acyl substitution reaction is a standard procedure for the

preparation of hydrazides.

Experimental Protocol: Synthesis of 4-
(hydrazinocarbonyl)benzamide
This protocol is a generalized procedure based on common laboratory practices for the

synthesis of similar compounds.

Materials:

Methyl 4-carbamoylbenzoate

Hydrazine hydrate (80% solution in water)

Ethanol

Round-bottom flask
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Reflux condenser

Stirring apparatus

Heating mantle

Buchner funnel and filter paper

Crystallization dish

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

methyl 4-carbamoylbenzoate in a suitable amount of ethanol.

To this solution, add an excess of hydrazine hydrate. A typical molar ratio would be 1:3 to 1:5

of the ester to hydrazine hydrate.

Heat the reaction mixture to reflux and maintain it for several hours (typically 4-8 hours). The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

The product, 4-(hydrazinocarbonyl)benzamide, will often precipitate out of the solution

upon cooling. If not, the volume of the solvent can be reduced under vacuum to induce

precipitation.

Collect the solid product by vacuum filtration using a Buchner funnel.

Wash the collected solid with a small amount of cold ethanol to remove any unreacted

starting materials and impurities.

Recrystallize the crude product from a suitable solvent, such as ethanol or an ethanol/water

mixture, to obtain the purified 4-(hydrazinocarbonyl)benzamide.

Dry the purified product in a vacuum oven.

Diagram 1: Synthesis Workflow
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Caption: A flowchart illustrating the key steps in the synthesis of 4-
(hydrazinocarbonyl)benzamide.

Potential Biological Activities and Applications in
Drug Development
While specific studies on 4-(hydrazinocarbonyl)benzamide are limited, the benzamide and

hydrazone moieties are present in numerous biologically active compounds, suggesting a

range of potential therapeutic applications.

Antimicrobial Activity: Hydrazone derivatives have been reported to exhibit significant

antibacterial and antifungal properties. The mechanism of action often involves the inhibition

of essential enzymes in microbial pathogens.

Anticancer Activity: The hydrazone scaffold is a common feature in many anticancer agents.

These compounds can exert their effects through various mechanisms, including the

inhibition of cell proliferation, induction of apoptosis, and interference with cell signaling

pathways.

Enzyme Inhibition: Benzamide and its derivatives are known to inhibit various enzymes. For

instance, derivatives of 4-(hydrazinyl)benzenesulfonamide have shown potent inhibitory

effects against carbonic anhydrase isoenzymes I and II.[2] This suggests that 4-
(hydrazinocarbonyl)benzamide could be a scaffold for developing novel enzyme inhibitors.

Diagram 2: Potential Drug Development Pathways
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Potential Therapeutic Applications
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Caption: Potential avenues for the development of 4-(hydrazinocarbonyl)benzamide as a

therapeutic agent.

Conclusion
4-(hydrazinocarbonyl)benzamide is a compound with a straightforward synthesis and a

chemical structure that suggests a wide range of potential biological activities. Its benzamide

and hydrazinocarbonyl moieties make it an attractive scaffold for the development of novel

antimicrobial, anticancer, and enzyme-inhibiting drugs. This guide provides a foundational

understanding of its properties and synthesis, paving the way for further research and

exploration of its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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